ZERENEX ZX-OA012352
Overview
Description
ZERENEX ZX-OA012352 is a novel compound synthesized to target the modulation of immune system responses. It is a small molecule inhibitor of the enzyme phosphoinositide 3-kinase (PI3K), which is involved in a range of physiological processes including cell growth, differentiation, motility, survival, and intracellular trafficking. This compound has been shown to have anti-inflammatory and anti-tumor properties in both in vitro and in vivo studies. The aim of
Scientific Research Applications
ZERENEX ZX-OA012352 has been studied extensively in both in vitro and in vivo studies. It has been used in a variety of research applications, including the investigation of its anti-inflammatory and anti-tumor properties. It has also been used to study the modulation of immune system responses, as well as its effects on cell growth, differentiation, motility, survival, and intracellular trafficking. In addition, this compound has been used to study the effects of this compound inhibition on various diseases, such as cancer, diabetes, and inflammation.
Mechanism of Action
ZERENEX ZX-OA012352 is a small molecule inhibitor of this compound. This compound is a lipid kinase enzyme that is involved in the regulation of a number of physiological processes, including cell growth, differentiation, motility, survival, and intracellular trafficking. This compound binds to the active site of this compound, inhibiting its activity. This inhibition leads to a decrease in the production of phosphatidylinositol (3,4,5)-triphosphate, which is a key regulator of a number of signaling pathways. By inhibiting this compound, this compound can modulate the activity of these pathways and thus affect the physiological processes that they regulate.
Biochemical and Physiological Effects
The inhibition of this compound by this compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to inhibit the proliferation of tumor cells, as well as the formation of new blood vessels (angiogenesis). In addition, this compound has been shown to induce apoptosis in cancer cells, as well as inhibit the migration of inflammatory cells.
Advantages and Limitations for Lab Experiments
ZERENEX ZX-OA012352 has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is a small molecule inhibitor of this compound, which makes it easier to use in experiments than other this compound inhibitors. Additionally, it has been shown to be effective in both in vitro and in vivo studies, making it a useful tool for studying the effects of this compound inhibition. However, it is important to note that this compound is not yet approved for clinical use, and thus its use in humans is not recommended.
Future Directions
There are a number of potential future directions for the use of ZERENEX ZX-OA012352. One potential direction is the use of this compound in combination with other therapies, such as chemotherapy, to improve the efficacy of cancer treatments. Additionally, further research into the effects of this compound on other diseases, such as diabetes and inflammation, could lead to the development of new treatments. Finally, further research into the mechanism of action of this compound could lead to the development of new this compound inhibitors with improved efficacy and safety profiles.
Synthesis Methods
ZERENEX ZX-OA012352 is a novel small molecule inhibitor of this compound. It was synthesized using a modified version of the Wittig reaction, which involves the formation of a phosphonate ester from an organic halide and a phosphonate reagent. The organic halide used in this reaction was a 3-chloro-4-methoxybenzyl chloride, and the phosphonate reagent was a 2-chloro-1-methylbenzyl phosphonate. The resulting phosphonate ester was then reacted with a base to form the desired this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of ZERENEX ZX-OA012352 involves the reaction of two starting materials, A and B, to form the final product.", "Starting Materials": [ "Starting Material A: 2,4-dimethyl-3-pentanone", "Starting Material B: 2-amino-4,6-dimethylpyrimidine" ], "Reaction": [ "Step 1: Starting Material A is reacted with sodium ethoxide in ethanol to form the enolate intermediate.", "Step 2: The enolate intermediate is then reacted with Starting Material B in the presence of a Lewis acid catalyst, such as boron trifluoride etherate, to form the final product, ZERENEX ZX-OA012352.", "Step 3: The product is then purified through recrystallization or chromatography." ] } | |
| 76007-16-4 | |
Molecular Formula |
C7H9Br2NOS |
Molecular Weight |
315 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
